Cas no 1805515-90-5 (2-Amino-3-bromo-6-(trifluoromethoxy)benzamide)
2-Amino-3-bromo-6-(trifluoromethoxy)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-3-bromo-6-(trifluoromethoxy)benzamide
-
- Inchi: 1S/C8H6BrF3N2O2/c9-3-1-2-4(16-8(10,11)12)5(6(3)13)7(14)15/h1-2H,13H2,(H2,14,15)
- InChI Key: BZPXBGYVMPQDLZ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C(N)=O)C=1N)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 275
- XLogP3: 2.5
- Topological Polar Surface Area: 78.3
2-Amino-3-bromo-6-(trifluoromethoxy)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015002077-1g |
2-Amino-3-bromo-6-(trifluoromethoxy)benzamide |
1805515-90-5 | 97% | 1g |
1,460.20 USD | 2021-06-21 |
2-Amino-3-bromo-6-(trifluoromethoxy)benzamide Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 2-Amino-3-bromo-6-(trifluoromethoxy)benzamide
Professional Introduction to 2-Amino-3-bromo-6-(trifluoromethoxy)benzamide (CAS No. 1805515-90-5)
2-Amino-3-bromo-6-(trifluoromethoxy)benzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 1805515-90-5, possesses a unique structural framework that makes it a promising candidate for various biochemical applications. The presence of multiple functional groups, including an amino group, a bromo substituent, and a trifluoromethoxy moiety, contributes to its diverse reactivity and potential utility in drug discovery and synthesis.
The molecular structure of 2-Amino-3-bromo-6-(trifluoromethoxy)benzamide is characterized by a benzene ring substituted with these distinct groups. The amino group (-NH₂) at the 2-position enhances its nucleophilicity, making it susceptible to further functionalization through reactions such as acylation or amidation. The bromo group (-Br) at the 3-position introduces electrophilic characteristics, facilitating electrophilic aromatic substitution reactions. Additionally, the trifluoromethoxy group (-OCHF₃) at the 6-position provides electron-withdrawing effects, which can influence the electronic properties of the aromatic ring and its reactivity in various chemical transformations.
In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The combination of these functional groups in 2-Amino-3-bromo-6-(trifluoromethoxy)benzamide suggests its suitability for targeting multiple biological pathways simultaneously. This multifunctionality is particularly valuable in the development of drugs that require complex mechanisms of action to achieve therapeutic efficacy.
One of the most compelling aspects of 2-Amino-3-bromo-6-(trifluoromethoxy)benzamide is its potential as a building block for more complex molecules. In medicinal chemistry, such compounds are often used as intermediates in the synthesis of lead compounds that exhibit desirable pharmacological properties. The ability to modify specific positions on the benzene ring allows for fine-tuning of physicochemical properties such as solubility, metabolic stability, and binding affinity to biological targets.
The bromo substituent in particular has been widely utilized in drug development due to its reactivity in cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules. Furthermore, the trifluoromethoxy group is known to enhance lipophilicity and metabolic stability, making it a desirable feature in drug candidates intended for oral administration.
Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules can significantly alter their biological activity by affecting electronic distribution, steric hindrance, and hydrophobicity. In the case of 2-Amino-3-bromo-6-(trifluoromethoxy)benzamide, the trifluoromethoxy group is expected to contribute to these effects, potentially enhancing binding interactions with biological targets and improving overall drug-like properties.
The amino group at the 2-position also offers opportunities for further derivatization. For instance, it can be acylated to form amides or conjugated with other bioactive moieties through peptide coupling strategies. Such modifications can lead to novel compounds with enhanced pharmacological profiles suitable for treating various diseases.
The synthesis of 2-Amino-3-bromo-6-(trifluoromethoxy)benzamide involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Common synthetic routes include bromination of pre-existing amides followed by selective methylation at the desired position on the benzene ring. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce additional functional groups with high precision.
In conclusion, 2-Amino-3-bromo-6-(trifluoromethoxy)benzamide (CAS No. 1805515-90-5) represents a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new applications for fluorinated aromatic compounds, compounds like this are likely to play an increasingly important role in the discovery and design of novel therapeutic agents.
1805515-90-5 (2-Amino-3-bromo-6-(trifluoromethoxy)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)